1-EICOSANYL SULFATE SODIUM SALT

• CAS No.: 13177-49-6
• Molecular Formula: C20H42NaO4S
• Molecular Weight: 401.6 g/mol
• IUPAC Name: sodium;icosyl sulfate
• InChI: InChI=1S/C20H42O4S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-25(21,22)23;/h2-20H2,1H3,(H,21,22,23)
• InChI Key: VYNXQYQAZMYHRX-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCOS(=O)(=O)[O-].[Na+]
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCOS(=O)(=O)O.[Na]
• physical_description: Liquid

Description

1-EICOSANYL SULFATE SODIUM SALT: is a chemical compound with the molecular formula C20H41NaO4S. It is also known as sodium eicosyl sulfate. This compound is a sodium salt of 1-eicosanol hydrogen sulfate and is commonly used in various industrial and scientific applications due to its surfactant properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-EICOSANYL SULFATE SODIUM SALT can be synthesized through the sulfation of 1-eicosanol. The general synthetic route involves the reaction of 1-eicosanol with sulfur trioxide or chlorosulfonic acid to form 1-eicosanol hydrogen sulfate. This intermediate is then neutralized with sodium hydroxide to produce the sodium salt.

Reaction Steps:

• Sulfation:

  • 1-Eicosanol reacts with sulfur trioxide or chlorosulfonic acid.
  • Reaction conditions: Typically carried out at low temperatures to control the exothermic reaction.
  • Product: 1-Eicosanol hydrogen sulfate.

• Neutralization:

  • The hydrogen sulfate intermediate is neutralized with sodium hydroxide.
  • Reaction conditions: Conducted in an aqueous medium.
  • Product: this compound.

Industrial Production Methods

Industrial production of 1-eicosanol, hydrogen sulfate, sodium salt follows similar synthetic routes but on a larger scale. The process involves:

• Continuous sulfation reactors to ensure efficient mixing and reaction control.
• Use of high-purity reagents to maintain product quality.
• Advanced purification techniques to remove impurities and by-products.

Chemical Reactions Analysis

Types of Reactions

1-EICOSANYL SULFATE SODIUM SALT undergoes various chemical reactions, including:

Hydrolysis: The compound can hydrolyze in the presence of water, especially under acidic or basic conditions, to yield 1-eicosanol and sulfuric acid.

Oxidation: It can be oxidized to form corresponding sulfonates.

Substitution: The sulfate group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Hydrolysis: Water, acidic or basic catalysts.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate.

Substitution: Nucleophiles like amines or alcohols.

Major Products Formed

Hydrolysis: 1-Eicosanol and sulfuric acid.

Oxidation: Eicosyl sulfonates.

Substitution: Various substituted eicosyl derivatives.

Scientific Research Applications

1-EICOSANYL SULFATE SODIUM SALT has a wide range of applications in scientific research:

Chemistry: Used as a surfactant in various chemical reactions and processes.

Biology: Employed in the study of cell membranes and lipid interactions due to its amphiphilic nature.

Medicine: Investigated for its potential use in drug delivery systems and as an emulsifying agent in pharmaceutical formulations.

Industry: Utilized in the production of detergents, emulsifiers, and wetting agents.

Mechanism of Action

The mechanism of action of 1-eicosanol, hydrogen sulfate, sodium salt is primarily based on its surfactant properties. It reduces the surface tension of aqueous solutions, allowing for better mixing and interaction of hydrophobic and hydrophilic substances. This property is crucial in applications such as emulsification, solubilization, and dispersion.

Comparison with Similar Compounds

Similar Compounds

Sodium dodecyl sulfate (SDS): A widely used surfactant with a shorter carbon chain.

Sodium lauryl sulfate (SLS): Another common surfactant with a similar structure but different chain length.

Sodium cetyl sulfate: Similar in structure but with a different carbon chain length.

Uniqueness

1-EICOSANYL SULFATE SODIUM SALT is unique due to its longer carbon chain (20 carbons), which imparts distinct properties such as higher hydrophobicity and different micelle formation characteristics compared to shorter-chain surfactants like SDS and SLS. This makes it suitable for specific applications where longer chain surfactants are required.